methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
Description
Methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is a chemical compound that belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ). THIQs are a large group of natural products and synthetic compounds that exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of THIQs was first described by Pictet and Spengler in 1911, where phenylethylamine and dimethoxymethane were reacted in the presence of aqueous HCl at 100 °C to afford THIQ . Later, researchers replaced dimethoxymethane with aldehydes to give one substituted THIQs .Molecular Structure Analysis
The molecular structure of methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride can be represented by the InChI code:1S/C11H12FNO2.ClH/c1-15-11(14)10-5-8-7(6-13-10)3-2-4-9(8)12;/h2-4,10,13H,5-6H2,1H3;1H . Chemical Reactions Analysis
The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives . Exclusive formation of C(1)-alkynylated THIQs (endo products) was observed in good to excellent yields .Future Directions
THIQs have garnered a lot of attention in the scientific community due to their diverse biological activities. This has resulted in the development of novel THIQ analogs with potent biological activity . Future research may focus on the development of more efficient and environmentally friendly methods for the synthesis of THIQ derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride involves the reaction of 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with methanol and hydrochloric acid.", "Starting Materials": [ "5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in methanol, add hydrochloric acid.", "Heat the mixture at reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with cold methanol and dry under vacuum to obtain methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride." ] } | |
CAS RN |
2408958-74-5 |
Product Name |
methyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
Molecular Formula |
C11H13ClFNO2 |
Molecular Weight |
245.7 |
Purity |
0 |
Origin of Product |
United States |
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